Cas no 2228867-36-3 (N-methyl-1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropan-1-amine)

• Product Name: N-methyl-1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropan-1-amine
• CAS No: 2228867-36-3
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 6249951
• PubChem ID: 165866244
• Update Time: 2025-05-20

N-methyl-1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropan-1-amine
• EN300-1733408
• 2228867-36-3
• N-methyl-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropan-1-amine

• Inchi： 1S/C13H19N3/c1-14-13(6-7-13)11-5-4-8-15-12(11)16-9-2-3-10-16/h4-5,8,14H,2-3,6-7,9-10H2,1H3
• InChI Key： WQMVJJBOSPYLOT-UHFFFAOYSA-N
• SMILES： N(C)C1(C2=CC=CN=C2N2CCCC2)CC1

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.2Ų

Additional information on N-methyl-1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropan-1-amine

N-Methyl-1-(2-(Pyrrolidin-1-Yl)Pyridin-3-Yl)Cyclopropanamine: A Comprehensive Overview

The compound N-Methyl-1-(2-(pyrrolidin-1-yl)pyridin-3-yl)cyclopropanamine (CAS No 2228867-36-3) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique combination of functional groups, including a cyclopropane ring, a pyridine moiety, and a pyrrolidine substituent, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly due to their ability to induce non-classical interactions in biological systems. The presence of a cyclopropane ring in this molecule enhances its stability and provides a rigid framework for further chemical modifications. This feature makes it an attractive candidate for the development of novel therapeutic agents.

The pyridine ring in the structure of this compound plays a crucial role in determining its electronic properties. Pyridine is known for its aromaticity and ability to participate in π–π interactions, which are essential for molecular recognition and binding in biological systems. Additionally, the pyrrolidine substituent introduces a nitrogen-containing heterocyclic group that can act as a hydrogen bond donor or acceptor, further enhancing the molecule's versatility.

Recent research has focused on the synthesis and characterization of N-Methyl-1-(2-(pyrrolidin-1-yl)pyridin-3-yl)cyclopropanamine using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have enabled chemists to achieve higher yields and better control over the stereochemistry of the product, making it more accessible for further studies.

In terms of applications, this compound has shown promise in various areas, including drug delivery systems, biological imaging, and enzyme inhibition studies. Its ability to form stable complexes with biomolecules makes it a valuable tool in understanding molecular interactions at the cellular level.

Furthermore, the integration of this compound into supramolecular assemblies has been explored as a means to create functional materials with tailored properties. The combination of its rigid cyclopropane core and flexible substituents allows for the formation of self-assembled structures that can be used in nanotechnology applications.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of N-Methyl-1-(2-(pyrrolidin-1-yl)pyridin-3-yl)cyclopropanamine. These investigations are crucial for ensuring that its use in industrial and pharmaceutical settings does not pose risks to ecosystems or human health.

In conclusion, N-Methyl-1-(2-(pyrrolidin-1-Yl)Pyridin-3-Yl)Cyclopropanamine (CAS No 2228867-36-3) represents a significant advancement in organic chemistry due to its unique structure and versatile properties. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.